Cas no 49773-19-5 (2-(Methylsulfinyl)ethanamine)

• Product Name: 2-(Methylsulfinyl)ethanamine
• CAS No: 49773-19-5
• MF: C₃H₉NOS
• MW: 107.174659490585
• MDL: MFCD02755762
• CID: 932786
• PubChem ID: 4347855
• Update Time: 2025-11-01

2-(Methylsulfinyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfinyl)ethanamine hydrochloride (1:1)
• [2-(Methylsulfinyl)ethyl]amine hydrobromide
• 2-(methylsulfinyl)ethanamine hydrochloride
• 2-(methylsulfinyl)ethylamine
• 2-METHYLSULFINYL-ETHYLAMINE HYDROBROMIDE
• (+-)-2-methanesulfinyl-ethylamine
• (S)-(-)-< 2-(methylsulfinyl)ethyl> amine
• 2-aminoethyl methylsulfoxide
• 2-methanesulfinyl-ethylamine
• KB-224176
• S-2-methanesulfinyl-ethylamine
• S-2-Methansulfinyl-aethylamin
• CS-0217217
• A918504
• SY185060
• 2-(methylsulphinyl)ethan-1-amine
• AT24516
• AKOS000670613
• Ethanamine, 2-(methylsulfinyl)-
• 2-methylsulfinylethanamine
• F1989-0082
• Z802568576
• 2-methanesulfinylethan-1-amine
• 2-(METHYLSULFINYL)ETHAN-1-AMINE
• 49773-19-5
• MFCD03001319
• SCHEMBL1208283
• PGAOVVJJOXMLCQ-UHFFFAOYSA-N
• EN300-71328
• 2-(methylsulfinyl)ethanamine
• [2-(methanesulphinyl)ethyl]amine
• ALBB-011537
• 2-(methylsulfinyl)ethanamine hydrobromide
• 2-(Methylsulfinyl)ethanamine

• MDL： MFCD02755762
• Inchi： 1S/C3H9NOS/c1-6(5)3-2-4/h2-4H2,1H3
• InChI Key： PGAOVVJJOXMLCQ-UHFFFAOYSA-N
• SMILES： S(C)(CCN)=O

Computed Properties

• Exact Mass: 107.04
• Monoisotopic Mass: 107.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 54.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.3A^2
• XLogP3: -1.6

Experimental Properties

• Boiling Point: 295.9±23.0°C at 760 mmHg
• Flash Point: 132.8°C

2-(Methylsulfinyl)ethanamine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Additional information on 2-(Methylsulfinyl)ethanamine

Introduction to 2-(Methylsulfinyl)ethanamine (CAS No. 49773-19-5)

2-(Methylsulfinyl)ethanamine, identified by its Chemical Abstracts Service (CAS) number 49773-19-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif with a methylsulfinyl group attached to an ethanamine backbone, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The presence of the sulfinyl functional group not only influences the electronic and steric properties of the molecule but also opens up diverse synthetic pathways for its derivatives.

The structure-activity relationship (SAR) of 2-(Methylsulfinyl)ethanamine has been extensively studied in recent years, particularly in the context of developing novel therapeutic agents. Research indicates that the methylsulfinyl moiety can serve as a critical pharmacophore, modulating interactions with biological targets such as enzymes and receptors. This has led to investigations into its role in modulating inflammatory pathways, pain perception, and even neurodegenerative diseases. The compound’s ability to act as a scaffold for further derivatization has made it a valuable intermediate in synthetic chemistry.

In the realm of drug development, 2-(Methylsulfinyl)ethanamine has been explored as a precursor for more complex molecules. Its reactivity allows for facile functionalization at both the amine and sulfinyl positions, enabling the creation of libraries of derivatives with tailored biological activities. For instance, modifications to the amine group can introduce hydrogen bonding capabilities, while alterations at the sulfinyl position can fine-tune lipophilicity and metabolic stability. These attributes make it particularly useful in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further optimization.

Recent advancements in computational chemistry have further enhanced the utility of 2-(Methylsulfinyl)ethanamine in drug design. Molecular docking studies have revealed its potential binding affinity to various therapeutic targets, including kinases and proteases implicated in cancer and inflammatory disorders. These virtual screenings have guided experimental efforts, reducing the time and cost associated with hit identification. Moreover, machine learning models have been trained on datasets containing this compound to predict its interaction profiles, accelerating the discovery process.

The synthetic methodologies employed for preparing 2-(Methylsulfinyl)ethanamine are equally noteworthy. Traditional approaches often involve nucleophilic substitution reactions or metal-catalyzed cross-coupling strategies. However, recent innovations have focused on greener and more efficient protocols, such as biocatalytic transformations and flow chemistry techniques. These advancements not only improve yield but also minimize waste, aligning with sustainable chemistry principles. Such developments are crucial for scaling up production while maintaining environmental responsibility.

In addition to its pharmaceutical applications, 2-(Methylsulfinyl)ethanamine has found utility in material science and agrochemical research. Its unique electronic properties make it a candidate for designing novel organic semiconductors or ligands for catalytic systems. Furthermore, derivatives of this compound have shown promise as intermediates in synthesizing pesticides and herbicides, offering enhanced efficacy with reduced environmental impact.

The biological activity of 2-(Methylsulfinyl)ethanamine has been further elucidated through preclinical studies. Initial reports suggest that it exhibits mild anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. While these findings are promising, further research is needed to fully understand its mechanism of action and potential side effects. Chronic administration studies are underway to assess long-term safety profiles, ensuring that any future therapeutic applications are both effective and secure.

Collaborations between academic institutions and pharmaceutical companies have been instrumental in advancing the research on 2-(Methylsulfinyl)ethanamine. These partnerships facilitate interdisciplinary approaches, combining expertise from organic chemistry, medicinal chemistry, and pharmacology to drive innovation. The integration of cutting-edge technologies such as CRISPR gene editing and organ-on-a-chip assays is also being explored to evaluate the compound’s biological effects more comprehensively.

The future prospects for 2-(Methylsulfinyl)ethanamine appear bright, with ongoing research uncovering new possibilities for its application. As computational tools become more sophisticated and synthetic techniques evolve, the accessibility of this compound and its derivatives will likely increase. This accessibility will undoubtedly spur further discoveries across multiple scientific domains.